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Compound of Interest

Compound Name:
N-(4-

ethoxyphenyl)ethanesulfonamide

Cat. No.: B2376059 Get Quote

A comprehensive review of the available toxicological data for N-(4-
ethoxyphenyl)ethanesulfonamide and its analogs, including Phenacetin, Paracetamol, and

Sulfanilamide, to inform researchers and drug development professionals. This guide

synthesizes acute toxicity, carcinogenicity, and metabolic data, providing a framework for

understanding the potential toxicological profiles of this class of compounds.

Due to a lack of direct toxicological studies on N-(4-ethoxyphenyl)ethanesulfonamide, this

guide leverages data from its closest structural analogs to construct a comparative toxicity

profile. The primary comparator is Phenacetin (N-(4-ethoxyphenyl)acetamide), which differs

only in the substitution on the nitrogen atom (ethanesulfonyl vs. acetyl group). Data on

Paracetamol (a metabolite of Phenacetin), Sulfanilamide (a parent sulfonamide), N-

phenylacetamide, and 4-ethoxyaniline are also included to provide a broader context for

structure-toxicity relationships.

Acute Toxicity Profile
A summary of the acute oral toxicity data for the selected compounds is presented in Table 1.

Phenacetin exhibits low to moderate acute toxicity in rats, with reported LD50 values ranging

from 1650 to 4000 mg/kg.[1][2] One source indicates an oral LD50 in rats of 1650 mg/kg, while

another reports a value of 3600 mg/kg.[3][4] Its primary metabolite, Paracetamol, has a similar

acute toxicity profile. In contrast, Sulfanilamide, the parent compound for many sulfonamide
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drugs, shows a higher LD50 value in rats, suggesting lower acute toxicity compared to

Phenacetin. N-phenylacetamide and 4-ethoxyaniline, which represent other structural

components of the target molecule, exhibit moderate acute toxicity.

Compound
Chemical
Structure

CAS
Number

Molecular
Formula

Oral LD50
(Rat)

Reference(s
)

N-(4-

ethoxyphenyl

)ethanesulfon

amide

Not available
C10H15NO3

S

No data

available

Phenacetin 62-44-2 C10H13NO2
1650 - 4000

mg/kg
[1][2][3][5]

Paracetamol 103-90-2 C8H9NO2 ~1944 mg/kg

Sulfanilamide 63-74-1 C6H8N2O2S 3900 mg/kg [6]

N-

phenylaceta

mide

103-84-4 C8H9NO 800 mg/kg [7]

4-

ethoxyaniline
156-43-4 C8H11NO

540 - 580

mg/kg
[8]

Carcinogenicity and Genotoxicity
Phenacetin is classified as a Group 1 carcinogen by the International Agency for Research on

Cancer (IARC), meaning it is carcinogenic to humans.[9][10] Chronic use of analgesic mixtures

containing phenacetin has been linked to cancers of the renal pelvis and ureter.[9][11][12]

Studies in experimental animals have also demonstrated its carcinogenicity, causing tumors in

the urinary tract and nasal cavity.[13]

The genotoxicity of these compounds is often assessed using the Ames test, which evaluates

their potential to cause mutations in bacteria. Aromatic amines and amides, such as the

compounds discussed here, often require metabolic activation to become mutagenic.
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Metabolic Pathways and Formation of Reactive
Metabolites
The toxicity of Phenacetin is intrinsically linked to its metabolism. The major metabolic pathway

involves O-deethylation to form Paracetamol, which is then further metabolized. However, a

minor but critical pathway involves the N-hydroxylation of Phenacetin, leading to the formation

of reactive metabolites. These reactive intermediates, such as N-acetyl-p-benzoquinone imine

(NAPQI) derived from Paracetamol, are highly electrophilic and can covalently bind to cellular

macromolecules, leading to cellular damage and toxicity.[14][15][16][17] This is the primary

mechanism behind the hepatotoxicity observed in Paracetamol overdose.[18][19][20][21]

Given the structural similarity, it is plausible that N-(4-ethoxyphenyl)ethanesulfonamide could

undergo similar metabolic activation pathways, potentially leading to the formation of reactive

intermediates and subsequent toxicity. The replacement of the acetyl group with an

ethanesulfonyl group may influence the rate and extent of these metabolic pathways.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key metabolic pathway leading to Phenacetin-induced

toxicity and a general workflow for assessing cytotoxicity.
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Caption: Metabolic activation of Phenacetin leading to toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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